Cas no 1343003-39-3 (1-(Dimethyl-1,3-thiazol-4-yl)butane-1,3-dione)

• Product Name: 1-(Dimethyl-1,3-thiazol-4-yl)butane-1,3-dione
• CAS No: 1343003-39-3
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 5696455
• PubChem ID: 63750906
• Update Time: 2025-05-25

1-(Dimethyl-1,3-thiazol-4-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1343003-39-3
• 1-(2,5-Dimethylthiazol-4-yl)butane-1,3-dione
• 1-(dimethyl-1,3-thiazol-4-yl)butane-1,3-dione
• EN300-1126170
• AKOS013061995
• CS-0275756
• 1,3-Butanedione, 1-(2,5-dimethyl-4-thiazolyl)-
• 1-(Dimethyl-1,3-thiazol-4-yl)butane-1,3-dione

• Inchi： 1S/C9H11NO2S/c1-5(11)4-8(12)9-6(2)13-7(3)10-9/h4H2,1-3H3
• InChI Key： QTRIBCCMGKKYKU-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C(CC(C)=O)=O)=C1C

Computed Properties

• Exact Mass: 197.05104977g/mol
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.185±0.06 g/cm3(Predicted)
• Boiling Point: 315.7±27.0 °C(Predicted)
• pka: 8.29±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 1-(Dimethyl-1,3-thiazol-4-yl)butane-1,3-dione

Recent Advances in the Study of 1-(Dimethyl-1,3-thiazol-4-yl)butane-1,3-dione (CAS: 1343003-39-3)

The compound 1-(Dimethyl-1,3-thiazol-4-yl)butane-1,3-dione (CAS: 1343003-39-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 1-(Dimethyl-1,3-thiazol-4-yl)butane-1,3-dione as a key intermediate in the synthesis of heterocyclic compounds with potential pharmacological activities. Its structural features, including the thiazole ring and diketone moiety, make it a versatile scaffold for the development of novel bioactive molecules. Researchers have explored its utility in the design of inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, inflammation, and infectious diseases.

One of the most promising applications of this compound is in the field of anticancer drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(Dimethyl-1,3-thiazol-4-yl)butane-1,3-dione exhibit potent inhibitory effects on protein kinases involved in tumor proliferation. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, paving the way for further optimization and preclinical evaluation.

In addition to its anticancer potential, recent research has also explored the anti-inflammatory properties of this compound. A study in Bioorganic & Medicinal Chemistry Letters reported that 1-(Dimethyl-1,3-thiazol-4-yl)butane-1,3-dione derivatives can modulate the activity of cyclooxygenase-2 (COX-2), an enzyme critical in the inflammatory response. These findings suggest that the compound could serve as a lead structure for the development of new anti-inflammatory agents with improved efficacy and safety profiles.

The synthesis and characterization of 1-(Dimethyl-1,3-thiazol-4-yl)butane-1,3-dione have also been refined in recent years. Advances in green chemistry approaches have enabled more efficient and environmentally friendly production methods. For instance, a 2022 study in Organic Process Research & Development described a catalytic method that reduces the use of hazardous reagents and improves yield, making the compound more accessible for large-scale applications.

Despite these advancements, challenges remain in the clinical translation of 1-(Dimethyl-1,3-thiazol-4-yl)butane-1,3-dione-based therapeutics. Issues such as pharmacokinetic properties, toxicity, and formulation stability need to be addressed in future studies. However, the compound's versatility and promising biological activities make it a valuable candidate for further investigation.

In conclusion, 1-(Dimethyl-1,3-thiazol-4-yl)butane-1,3-dione (CAS: 1343003-39-3) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted applications, from anticancer to anti-inflammatory therapies, underscore its potential as a cornerstone for the development of next-generation pharmaceuticals. Continued research and collaboration across disciplines will be essential to unlock its full therapeutic potential.